Cas no 2138019-05-1 (1-4-(5-chloro-2-fluoropyridin-3-yl)phenylethan-1-amine)

• Product Name: 1-4-(5-chloro-2-fluoropyridin-3-yl)phenylethan-1-amine
• CAS No: 2138019-05-1
• MF: C₁₃H₁₂ClFN₂
• MW: 250.699185371399
• CID: 6218760
• PubChem ID: 165470281
• Update Time: 2025-05-28

1-4-(5-chloro-2-fluoropyridin-3-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-4-(5-chloro-2-fluoropyridin-3-yl)phenylethan-1-amine
• 1-[4-(5-chloro-2-fluoropyridin-3-yl)phenyl]ethan-1-amine
• EN300-1067234
• 2138019-05-1

• Inchi： 1S/C13H12ClFN2/c1-8(16)9-2-4-10(5-3-9)12-6-11(14)7-17-13(12)15/h2-8H,16H2,1H3
• InChI Key： DTBQYFQEAUPPEP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1C=CC(=CC=1)C(C)N)F

Computed Properties

• Exact Mass: 250.0673042g/mol
• Monoisotopic Mass: 250.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-4-(5-chloro-2-fluoropyridin-3-yl)phenylethan-1-amine

Comprehensive Overview of 1-4-(5-chloro-2-fluoropyridin-3-yl)phenylethan-1-amine (CAS No. 2138019-05-1)

The compound 1-4-(5-chloro-2-fluoropyridin-3-yl)phenylethan-1-amine (CAS No. 2138019-05-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 5-chloro-2-fluoropyridin-3-yl moiety linked to a phenylethan-1-amine group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to modulate biological targets. The compound's chloro-fluoro-pyridine core is a key feature that enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like 1-4-(5-chloro-2-fluoropyridin-3-yl)phenylethan-1-amine has surged due to their widespread use in medicinal chemistry. Fluorination is a common strategy to improve the metabolic stability and bioavailability of drug molecules, and this compound exemplifies such advantages. Its phenylethan-1-amine segment further contributes to its versatility, enabling interactions with various enzymes and receptors. This dual functionality has led to its exploration in the development of CNS-targeting therapeutics, where researchers aim to address conditions like neurodegenerative diseases and mood disorders.

The synthesis of CAS No. 2138019-05-1 involves multi-step organic reactions, often starting from commercially available halogenated pyridines. Key steps include palladium-catalyzed cross-coupling reactions and selective fluorination, which require precise control to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing the compound and ensuring its suitability for further applications. Given the growing interest in sustainable chemistry, efforts are also underway to optimize its synthesis using greener solvents and catalysts.

From an industrial perspective, 1-4-(5-chloro-2-fluoropyridin-3-yl)phenylethan-1-amine is gaining traction as a key intermediate in the production of crop protection agents. Its structural motifs are found in several agrochemicals designed to combat resistant pests and fungi. This aligns with the global push for precision agriculture, where efficient and environmentally friendly solutions are prioritized. Additionally, its potential role in bioconjugation and probe development for diagnostic imaging is being explored, highlighting its cross-disciplinary relevance.

Safety and regulatory compliance are paramount when handling CAS No. 2138019-05-1. While not classified as hazardous under standard guidelines, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) to ensure safe usage. The compound's patent landscape is another area of interest, with several filings indicating its commercial potential in niche markets.

In conclusion, 1-4-(5-chloro-2-fluoropyridin-3-yl)phenylethan-1-amine represents a fascinating intersection of chemistry and innovation. Its applications span pharmaceuticals, agrochemicals, and diagnostics, driven by its adaptable structure and functional groups. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable agrochemicals. For those seeking detailed technical data or collaboration opportunities, further literature and supplier databases provide extensive resources.